molecular formula C10H7N3O2 B8425690 6-amino-5-ethynyl-1H-indazole-7-carboxylic acid

6-amino-5-ethynyl-1H-indazole-7-carboxylic acid

Cat. No.: B8425690
M. Wt: 201.18 g/mol
InChI Key: RKZCKVOCYPLULN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-amino-5-ethynyl-1H-indazole-7-carboxylic acid is a useful research compound. Its molecular formula is C10H7N3O2 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7N3O2

Molecular Weight

201.18 g/mol

IUPAC Name

6-amino-5-ethynyl-1H-indazole-7-carboxylic acid

InChI

InChI=1S/C10H7N3O2/c1-2-5-3-6-4-12-13-9(6)7(8(5)11)10(14)15/h1,3-4H,11H2,(H,12,13)(H,14,15)

InChI Key

RKZCKVOCYPLULN-UHFFFAOYSA-N

Canonical SMILES

C#CC1=C(C(=C2C(=C1)C=NN2)C(=O)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 200 mg (0.93 mmol) of 6-amino-5-ethynyl-1H-indazole-7-carboxylic acid methyl ester in 4.2 mL of dioxane and 0.2 mL of methanol is added 2.3 mL (2.3 mmol) of a 1N aqueous solution of NaOH. The mixture is stirred for 5 hours at 50° C. The solvents are evaporated and water is added to the residue. The product is precipitated at pH 4 by addition of 1N aqueous HCl, filtrated, washed with a minimum of water and dried by azeotropic distillation with toluene. The yellowish solid obtained is used directly in the next step; LC/MS: 202/203 (M+H)+.
Quantity
200 mg
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reactant
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[Compound]
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aqueous solution
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0 (± 1) mol
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0 (± 1) mol
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reactant
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4.2 mL
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solvent
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0.2 mL
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